Cas no 1261924-61-1 (5-(furan-2-yl)-6-hydroxynicotinic acid)

• Product Name: 5-(furan-2-yl)-6-hydroxynicotinic acid
• CAS No: 1261924-61-1
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 2763828
• PubChem ID: 53222482
• Update Time: 2025-07-25

5-(furan-2-yl)-6-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-6-hydroxynicotinic acid
• starbld0043080
• AKOS026707590
• 1261924-61-1
• DTXSID90686892
• F1907-2221
• 5-(Furan-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C10H7NO4/c12-9-7(8-2-1-3-15-8)4-6(5-11-9)10(13)14/h1-5H,(H,11,12)(H,13,14)
• InChI Key： SNPZFHAUWGTAAO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 205.03750770Da
• Monoisotopic Mass: 205.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(furan-2-yl)-6-hydroxynicotinic acid

Recent Advances in the Study of 5-(furan-2-yl)-6-hydroxynicotinic acid (CAS: 1261924-61-1)

The compound 5-(furan-2-yl)-6-hydroxynicotinic acid (CAS: 1261924-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its furan and hydroxynicotinic acid moieties, exhibits promising pharmacological properties, making it a subject of extensive investigation. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key breakthroughs in the synthesis of 5-(furan-2-yl)-6-hydroxynicotinic acid involves the use of novel catalytic methods to enhance yield and purity. Researchers have reported a multi-step synthetic pathway that employs palladium-catalyzed cross-coupling reactions to efficiently construct the furan-nicotinic acid scaffold. This method not only improves the scalability of the synthesis but also allows for the introduction of various functional groups, enabling further structural diversification for biological evaluation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 5-(furan-2-yl)-6-hydroxynicotinic acid exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects. Additionally, preliminary data indicate that this compound may interfere with key signaling pathways involved in cancer cell proliferation, such as the PI3K/AKT/mTOR axis, highlighting its dual therapeutic potential.

Further investigations into the mechanism of action have revealed that 5-(furan-2-yl)-6-hydroxynicotinic acid acts as a selective modulator of certain protein kinases, which are critical targets in oncology. Structural-activity relationship (SAR) studies have identified specific modifications to the furan and hydroxynicotinic acid groups that enhance binding affinity and selectivity, paving the way for the design of next-generation kinase inhibitors. These insights are particularly valuable for addressing drug resistance issues in cancer therapy.

Despite these promising results, challenges remain in the clinical translation of 5-(furan-2-yl)-6-hydroxynicotinic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through advanced formulation strategies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the pharmacokinetic and pharmacodynamic properties of this compound.

In conclusion, 5-(furan-2-yl)-6-hydroxynicotinic acid (CAS: 1261924-61-1) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and broad-spectrum biological activities make it a compelling candidate for further development. Future research should focus on elucidating its detailed molecular mechanisms, expanding its therapeutic applications, and overcoming existing limitations to facilitate its transition into clinical trials.